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Compound of Interest

Compound Name: 3-Cyanobenzaldehyde

Cat. No.: B1676564

An In-depth Technical Guide on the Chemical Stability and Storage of 3-Cyanobenzaldehyde

For professionals in research, chemical synthesis, and drug development, a thorough
understanding of the stability and proper storage of reagents is paramount to ensure
experimental reproducibility, product purity, and safety. 3-Cyanobenzaldehyde (CAS No.
24964-64-5), a versatile intermediate in the synthesis of pharmaceuticals and other complex
molecules, possesses functional groups—aldehyde and nitrile—that dictate its reactivity and
stability profile.[1][2][3] This guide provides a comprehensive overview of its chemical stability,
recommended storage conditions, and methodologies for its assessment.

Chemical and Physical Properties

3-Cyanobenzaldehyde is a white to light yellow crystalline solid.[2][3][4] Its key physical and
chemical properties are summarized below, providing a foundational understanding of its
nature.
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Property Value Reference(s)
CAS Number 24964-64-5 [1][21[5]
Molecular Formula CsHsNO [2][5][6]
Molecular Weight 131.13 g/mol [2][5][6]

White to off-white/light yellow
Appearance ] [2][31[4]
crystalline powder or chunks

Melting Point 75-82°C 21131 7]
Boiling Point 210 °C (lit.) 41071
Solubility Insoluble in water [3114]

m-Cyanobenzaldehyde, 3-
Synonyms . [11[2][4]
Formylbenzonitrile

Chemical Stability and Reactivity Profile

While 3-Cyanobenzaldehyde is considered chemically stable under standard ambient and
recommended storage conditions, its reactivity is primarily governed by the aldehyde functional
group.[7][8] This group is susceptible to oxidation and nucleophilic attack, making the
compound sensitive to specific environmental factors.

Key Stability Concerns:

¢ Air Sensitivity: The aldehyde group can be readily oxidized by atmospheric oxygen, which
may lead to the formation of the corresponding carboxylic acid (3-cyanobenzoic acid).[3][8]
This is a common degradation pathway for many aldehydes.[9][10]

 Light Sensitivity: Exposure to light, particularly UV radiation, can provide the energy to
initiate degradation reactions.[8][11] It is crucial to protect the compound from direct sunlight.
[81[12]

e Incompatibilities: 3-Cyanobenzaldehyde should not be stored with strong oxidizing agents,
strong reducing agents, strong acids, or strong bases (alkalis), as these can trigger vigorous
or violent reactions.[8][11]
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Hazardous Decomposition: Under fire conditions, thermal decomposition can lead to the
release of hazardous products, including nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), and hydrogen cyanide.[7][8]

The primary degradation pathway of concern under typical laboratory conditions is the

oxidation of the aldehyde to a carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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